Methyl 2-amino-5-fluoro-3-methylbenzoate
Overview
Description
Methyl 2-amino-5-fluorobenzoate is a compound that has been synthesized and studied for its potential applications in various fields, including pharmaceutical development. The compound is characterized by the presence of a fluorine atom at the fifth position of the benzene ring, which is known to influence the biological activity of such molecules .
Synthesis Analysis
The synthesis of Methyl 2-amino-5-fluorobenzoate involves a series of reactions starting from 3-fluorobenzoic acid. The process includes nitrification, esterification, and hydronation. An optimal synthesis route has been reported where 3-fluorobenzoic acid is first reacted with mixed acid and then with methanol. Reduction of the intermediate products yields Methyl 2-amino-5-fluorobenzoate with a high yield of 81% . This synthesis route is advantageous due to its high yield and the purity of the final product, as confirmed by various analytical methods such as melting point determination, infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and gas chromatography-mass spectrometry (GC-MS) .
Molecular Structure Analysis
The molecular structure of Methyl 2-amino-5-fluorobenzoate has been investigated using density functional theory (DFT). Theoretical studies have provided insights into the molecular geometry, vibrational frequencies, and electronic properties of the compound. These studies are essential for understanding the behavior of the molecule under different conditions and its potential interactions with biological targets .
Chemical Reactions Analysis
The chemical reactivity of Methyl 2-amino-5-fluorobenzoate can be inferred from studies on similar compounds. For instance, fluorinated benzothiazoles have been shown to exhibit potent cytotoxicity against certain human breast cancer cell lines, suggesting that the fluorine substitution plays a significant role in the biological activity of these compounds . Additionally, the presence of the amino group in the molecule could allow for further chemical modifications, potentially leading to the development of new derivatives with enhanced properties.
Physical and Chemical Properties Analysis
The physical and chemical properties of Methyl 2-amino-5-fluorobenzoate, such as its melting point, vibrational wavenumbers, and electronic properties, have been characterized through experimental and theoretical methods. The compound's molecular electrostatic potential, NMR chemical shifts, and first-order hyperpolarizability have been calculated, providing valuable information about its reactivity and non-linear optical (NLO) activity. These properties are crucial for the development of materials with specific electronic and optical applications .
Scientific Research Applications
Synthesis and Optimization
Methyl 2-amino-5-fluoro-3-methylbenzoate can be synthesized through various chemical reactions, as demonstrated by Yin Jian-zhong (2010). This study optimized the synthesis route, achieving a yield of 81%, and confirmed the product's structure through multiple analytical methods (Yin Jian-zhong, 2010).
Role in Antitumor Activity
This compound's derivatives have been studied for their antitumor properties. Hutchinson et al. (2001) found that fluorinated 2-(4-aminophenyl)benzothiazoles, including the 5-fluoro derivative, were potently cytotoxic against certain human breast cancer cell lines (Hutchinson et al., 2001). Additionally, Bradshaw et al. (2002) evaluated amino acid prodrugs of similar benzothiazoles, noting their selective antitumor properties and potential for clinical evaluation (Bradshaw et al., 2002).
Application in Fluorescent Sensing
A study by Xingpei Ye et al. (2014) showcased a chemosensor based on a methyl benzoate derivative for detecting Al3+ ions. This sensor demonstrated high selectivity and sensitivity, suggesting potential applications in bio-imaging and environmental monitoring (Xingpei Ye et al., 2014).
Utility in Drug Development
The compound and its derivatives have been central to the development of novel drugs. For instance, research by Cao Sheng-li (2004) explored the synthesis of a key intermediate for anti-cancer drugs, leveraging the structural properties of a methyl benzoate derivative (Cao Sheng-li, 2004).
Bioactivation and Deactivation Studies
Kai Wang and F. Guengerich (2012) studied the bioactivation of fluorinated benzothiazole antitumor molecules, including 5-fluoro derivatives. Their findings provided insight into the metabolic pathways and the role of cytochrome P450 in these processes, which is crucial for understanding the drug's mechanism of action (Kai Wang & F. Guengerich, 2012).
properties
IUPAC Name |
methyl 2-amino-5-fluoro-3-methylbenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO2/c1-5-3-6(10)4-7(8(5)11)9(12)13-2/h3-4H,11H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZVXQHDTZQYNMO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1N)C(=O)OC)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10696973 | |
Record name | Methyl 2-amino-5-fluoro-3-methylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10696973 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
952479-98-0 | |
Record name | Benzoic acid, 2-amino-5-fluoro-3-methyl-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=952479-98-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 2-amino-5-fluoro-3-methylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10696973 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 2-amino-5-fluoro-3-methylbenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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